molecular formula C21H17N5O3 B2563457 2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-phenylacetamide CAS No. 941907-70-6

2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-phenylacetamide

Cat. No. B2563457
CAS RN: 941907-70-6
M. Wt: 387.399
InChI Key: XOZSWWHPHBUWMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, the reaction conditions, and the yield. It might also discuss any challenges or innovations associated with the synthesis .


Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography or NMR spectroscopy to determine the compound’s molecular structure .


Chemical Reactions Analysis

This would involve studying the compound’s reactivity, including its reactions with other compounds and its stability under various conditions .


Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and acidity .

Scientific Research Applications

Preparation and Biological Activities

Preparation of Triazolo[1,5-c]pyrimidines as Potential Antiasthma Agents

Researchers developed mediator release inhibitors by synthesizing 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, revealing their potential as antiasthma agents. The process involved reacting arylamidines with sodium ethyl formylacetate or ethyl propiolate to give pyrimidinones, followed by several chemical transformations. The synthesized compounds displayed promising activity, marking them for further pharmacological study (Medwid et al., 1990).

Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives

A series of compounds were synthesized for their antimicrobial properties using citrazinic acid as a starting material. These compounds exhibited antibacterial and antifungal activities, showing the diverse potential of pyrimidine derivatives in creating effective antimicrobial agents (Hossan et al., 2012).

Synthesis and Evaluation of [18F]Imidazo[1,2-a]pyridines and [18F]Pyrazolo[1,5-a]pyrimidines

Compounds were synthesized with high affinity and selectivity for peripheral benzodiazepine receptors, demonstrating their potential in imaging studies related to neurodegenerative disorders using positron emission tomography (PET) (Fookes et al., 2008).

Synthesis and Application in Anti-inflammatory and Analgesic Activities

Anti-inflammatory Activity of Heterocyclic Systems

Pyridines, pyrimidinones, and oxazinones were synthesized as anti-inflammatory agents, demonstrating the chemical versatility in creating compounds with significant anti-inflammatory properties. The pharmacological screening indicated these compounds' effectiveness, comparable to Prednisolone® (Amr et al., 2007).

Cytotoxic Activity of 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide Derivatives

Research on anticancer agents led to the synthesis of compounds with aryloxy groups attached to the pyrimidine ring, showing cancer cell growth inhibition. This study highlights the potential of pyrimidine derivatives in developing new anticancer agents (Al-Sanea et al., 2020).

Antimicrobial and Antitubercular Activities of Pyrimidine-Azetidinone Analogues

A series of analogues were synthesized, showcasing the potential in designing antibacterial and antituberculosis compounds, indicating the versatility of pyrimidine-based compounds in addressing various microbial infections (Chandrashekaraiah et al., 2014).

Mechanism of Action

If the compound is a drug or a catalyst, this would involve studying how it interacts with its target to produce its effect .

Safety and Hazards

This would involve studying the compound’s toxicity, its environmental impact, and any precautions that need to be taken when handling it .

Future Directions

This would involve discussing potential future research directions, such as new synthetic routes, new applications, or ways to improve the compound’s properties .

properties

IUPAC Name

2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17N5O3/c27-18(24-15-7-2-1-3-8-15)14-25-17-10-6-12-23-19(17)20(28)26(21(25)29)13-16-9-4-5-11-22-16/h1-12H,13-14H2,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XOZSWWHPHBUWMC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.